Cas no 1256097-92-3 (2-Amino-4-(difluoromethyl)-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-Amino-4-(difluoromethyl)-1,3-thiazole-5-carboxylic acid
• CAS No: 1256097-92-3
• MF: C₅H₄F₂N₂O₂S
• MW: 194.159266471863
• MDL: MFCD30749937
• CID: 5167962
• PubChem ID: 89009754
• Update Time: 2024-03-01

2-Amino-4-(difluoromethyl)-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(difluoromethyl)-1,3-thiazole-5-carboxylic acid

• MDL： MFCD30749937
• Inchi： 1S/C5H4F2N2O2S/c6-3(7)1-2(4(10)11)12-5(8)9-1/h3H,(H2,8,9)(H,10,11)
• InChI Key： NMRSPTQPXZHSNP-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(C(F)F)=C1C(=O)O

Computed Properties

• Exact Mass: 193.99615487g/mol
• Monoisotopic Mass: 193.99615487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 104

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives